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Compound of Interest

Compound Name: 1H-Tetrazole-1-acetic acid

Cat. No.: B109198 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended as a technical guide for qualified professionals and

should not be considered a substitute for a comprehensive Safety Data Sheet (SDS) or formal

safety training. Always consult the most current SDS for 1H-Tetrazole-1-acetic acid from your

supplier before handling this chemical and adhere to all institutional and regulatory safety

protocols.

Executive Summary
1H-Tetrazole-1-acetic acid is a versatile reagent used in pharmaceutical synthesis, notably in

the enzymatic synthesis of the antibiotic cefazolin.[1] However, its chemical structure,

containing a tetrazole ring, presents significant safety hazards that necessitate strict handling

precautions. This guide provides an in-depth overview of the known hazards, safe handling

procedures, personal protective equipment (PPE) requirements, emergency protocols, and

physical and chemical properties of 1H-Tetrazole-1-acetic acid to ensure the safety of

laboratory personnel. The primary hazards associated with this compound include its potential

as an unstable explosive, as well as its classification as a skin, eye, and respiratory irritant.[2]

[3]

Hazard Identification and Classification
1H-Tetrazole-1-acetic acid is classified with multiple hazards that demand careful risk

assessment prior to any experimental work.[2]
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Explosive: The presence of the azo group in the tetrazole ring makes this compound

potentially explosive.[2][3][4] It may be sensitive to shock, friction, or heat.[2][5] Dusts of this

chemical can also form an explosive mixture in the air.[2][4]

Skin Irritant: Causes skin irritation upon contact.[2][3][6][7]

Eye Irritant: Causes serious eye irritation.[2][3][6][7]

Respiratory Tract Irritant: May cause respiratory irritation if inhaled.[2][3][6]

GHS Hazard Statements
The following Globally Harmonized System (GHS) hazard statements are associated with 1H-
Tetrazole-1-acetic acid:

H200: Unstable explosive.[2]

H315: Causes skin irritation.[2][3][6]

H319: Causes serious eye irritation.[2][3][6]

H335: May cause respiratory irritation.[2][3][6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1H-Tetrazole-1-acetic acid is

provided below. This data is essential for understanding its behavior under various

experimental conditions.
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Property Value Source(s)

Molecular Formula C₃H₄N₄O₂ [2][3][4][6][7][8]

Molecular Weight 128.09 g/mol [3][8]

Appearance White crystalline powder [4]

Melting Point 127-129 °C [9]

Boiling Point 381.1 °C at 760 mmHg [4]

Density 1.78 g/cm³ [4]

Flash Point 184.3 °C [4]

Topological Polar Surface Area 80.9 Å² [3][8]

CAS Number 21732-17-2 [1][2][3][4][8][9]

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is critical to mitigate the risks associated

with 1H-Tetrazole-1-acetic acid.

Engineering Controls
Ventilation: All handling of 1H-Tetrazole-1-acetic acid should be conducted in a well-

ventilated area.[2][6] A certified chemical fume hood is required for any procedures that may

generate dust or aerosols.

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate vicinity of the work area.[10]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory when working with this compound.
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PPE Category Specification Source(s)

Eye/Face Protection
Tightly fitting safety goggles or

a face shield.
[2][6][10]

Hand Protection

Chemical-impermeable gloves

(e.g., nitrile rubber). Gloves

must be inspected for integrity

before each use.

[2][6]

Skin and Body Protection

A flame-resistant lab coat and

a complete suit protecting

against chemicals.

[2][6]

Respiratory Protection

For operations that may

generate dust, a NIOSH-

approved P95 or P1 particle

respirator should be used.

[6]

Handling Procedures
Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, which could be an ignition source.[7]

Avoidance of Mechanical Stress: Do not subject the material to grinding, shock, or friction.[2]

Use non-sparking tools for all manipulations.[2]

Dust Control: Avoid the formation of dust and aerosols.[2][6] If weighing the solid, do so in a

fume hood with careful technique to minimize dust generation.

Hygiene: Wash hands thoroughly after handling and before breaks or leaving the laboratory.

[2][6]

Storage Conditions
Container: Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

Incompatibilities: Store away from incompatible materials such as strong oxidizing agents,

metal salts, peroxides, sulfides, acids, and alkali metals.[2][3][4]
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Security: Store in a locked cabinet or area with restricted access.[2]

Emergency Procedures
Immediate and appropriate response to an exposure or spill is crucial.

First Aid Measures
Exposure Route First Aid Protocol Source(s)

Inhalation

Move the person to fresh air. If

breathing is difficult, provide

oxygen. If not breathing, give

artificial respiration. Seek

immediate medical attention.

[2][6][10]

Skin Contact

Immediately remove all

contaminated clothing. Wash

the affected area with soap

and plenty of water for at least

15 minutes. Seek medical

attention if irritation persists.

[2][6][10]

Eye Contact

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

for at least 15 minutes. Seek

immediate medical attention.

[2][6][7][10]

Ingestion

Rinse mouth with water. Do not

induce vomiting. Never give

anything by mouth to an

unconscious person. Seek

immediate medical attention.

[2][6][10]

Spill and Leak Response
Evacuation: Evacuate personnel from the immediate area.[2][6]
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Ignition Sources: Remove all sources of ignition.[2]

Ventilation: Ensure adequate ventilation.[2][6]

Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the

chemical to enter drains.[2][6]

Cleanup: Wearing appropriate PPE, carefully sweep up the spilled solid, avoiding dust

formation.[6] Collect the material in a suitable, closed container for disposal.[2][6] Use spark-

proof tools for cleanup.

Firefighting Measures
Explosion Risk: In case of fire, there is a risk of explosion.[2] Evacuate the area and do not

fight the fire when it reaches the explosives.[2][5]

Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam for small

fires.[10]

Protective Equipment: Firefighters must wear self-contained breathing apparatus and full

protective gear.[2]

Experimental Protocols and Visualizations
While specific experimental protocols for the synthesis or use of 1H-Tetrazole-1-acetic acid
are beyond the scope of this safety guide, the following workflows illustrate critical safety-

related procedures.

General Laboratory Handling Workflow
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Caption: General workflow for handling 1H-Tetrazole-1-acetic acid.
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Emergency Response for Skin Contact

Skin Contact Occurs

Remove Contaminated Clothing

Rinse with Soap & Water
(min. 15 minutes)

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid protocol for skin exposure to 1H-Tetrazole-1-acetic acid.

Disposal Considerations
Waste generated from 1H-Tetrazole-1-acetic acid must be treated as hazardous.

Waste Collection: Collect surplus and non-recyclable solutions in a designated, labeled, and

closed container.[6]

Disposal Vendor: Dispose of the material through a licensed professional waste disposal

service.[2][6]

Environmental Contamination: Do not allow the product to enter drains or sewer systems.[2]

[6]

Toxicological and Ecological Information
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Detailed toxicological and ecological data for 1H-Tetrazole-1-acetic acid is limited in the

provided search results.[5][6] The primary known health effects are irritation to the skin, eyes,

and respiratory system.[2][3][6] No specific data on carcinogenicity, reproductive toxicity, or

environmental persistence and degradability was found.[5][6] Given the lack of comprehensive

data, it is prudent to handle this compound with the assumption that it may have other unknown

toxic effects and to prevent any environmental release.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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